![molecular formula C8H4ClNO2S B2834369 6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid CAS No. 1536794-94-1](/img/structure/B2834369.png)
6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid
Overview
Description
“6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid” is an organic compound with the CAS Number: 1536794-94-1 . It has a molecular weight of 213.64 and its IUPAC name is the same as its common name .
Molecular Structure Analysis
The InChI code for “6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid” is1S/C8H4ClNO2S/c9-6-2-1-4-3-5 (8 (11)12)13-7 (4)10-6/h1-3H, (H,11,12) . This code represents the molecular structure of the compound, indicating that it contains carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), oxygen (O), and sulfur (S) atoms .
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid:
Pharmaceutical Development
6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid is widely used in pharmaceutical research for the development of new drugs. Its unique chemical structure makes it a valuable scaffold for synthesizing compounds with potential therapeutic effects, particularly in the treatment of inflammatory and autoimmune diseases .
Chemical Synthesis
This compound serves as an important intermediate in organic synthesis. Researchers utilize it to create a variety of heterocyclic compounds, which are essential in the development of new materials and chemicals. Its reactivity and stability make it a preferred choice for complex synthetic pathways .
Biological Studies
In biological research, 6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid is used to study enzyme interactions and protein binding. Its ability to interact with specific biological targets helps scientists understand the mechanisms of various biochemical processes, aiding in the discovery of new biological pathways and potential drug targets .
Material Science
Researchers in material science explore the use of this compound in the development of new materials with unique properties. Its incorporation into polymers and other materials can enhance their thermal stability, conductivity, and mechanical strength, making it useful in advanced material applications .
Agricultural Chemistry
In agricultural research, 6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid is investigated for its potential as a pesticide or herbicide. Its chemical properties allow it to act on specific biological pathways in pests or weeds, providing a basis for developing more effective and environmentally friendly agricultural chemicals .
Analytical Chemistry
This compound is also used in analytical chemistry for the development of new analytical methods and techniques. Its unique structure and reactivity make it a valuable standard or reagent in various analytical procedures, including chromatography and spectroscopy .
Medicinal Chemistry
In medicinal chemistry, 6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid is explored for its potential to inhibit specific enzymes or receptors involved in disease processes. Researchers design and test derivatives of this compound to identify new therapeutic agents with improved efficacy and safety profiles .
Environmental Science
Environmental scientists study this compound to understand its behavior and impact in the environment. Its stability and reactivity are analyzed to assess its potential as a pollutant or its role in environmental remediation efforts .
These applications highlight the versatility and importance of 6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid in various fields of scientific research. Each application leverages its unique chemical properties to advance knowledge and develop new technologies.
Safety and Hazards
properties
IUPAC Name |
6-chlorothieno[2,3-b]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClNO2S/c9-6-2-1-4-3-5(8(11)12)13-7(4)10-6/h1-3H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJOOZLSQNAOOBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1C=C(S2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chlorothieno[2,3-b]pyridine-2-carboxylic acid | |
CAS RN |
1536794-94-1 |
Source
|
| Record name | 6-chlorothieno[2,3-b]pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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